Cas no 476298-65-4 (N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide structure

476298-65-4 structure

Product Name:N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

CAS No:476298-65-4

MF:C₁₉H₁₁Cl₂N₃O₃S

MW:432.279940843582

CID:5847811

PubChem ID:3575428

Update Time:2023-11-21

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-(3,4-dichlorophenyl)thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
- 2H-Isoindole-2-acetamide, N-[4-(3,4-dichlorophenyl)-2-thiazolyl]-1,3-dihydro-1,3-dioxo-
- AKOS024576517
- N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
- AB00684277-01
- F0412-0288
- Oprea1_301975
- 476298-65-4
- N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide
- Inchi： 1S/C19H11Cl2N3O3S/c20-13-6-5-10(7-14(13)21)15-9-28-19(22-15)23-16(25)8-24-17(26)11-3-1-2-4-12(11)18(24)27/h1-7,9H,8H2,(H,22,23,25)
- InChI Key： IQUJCOGUWOGHKE-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=NC(C2=CC=C(Cl)C(Cl)=C2)=CS1)=O

Computed Properties

Exact Mass: 430.9898178g/mol
Monoisotopic Mass: 430.9898178g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 628
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 108Å²

Experimental Properties

Density: 1.583±0.06 g/cm3(Predicted)
pka: 7.88±0.50(Predicted)

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Pricemore >>

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